Cas no 123-92-2 (Isoamyl acetate)

• Product Name: Isoamyl acetate
• CAS No: 123-92-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00008946
• CID: 36104
• PubChem ID: 24887507
• Update Time: 2025-05-27

Isoamyl acetate Chemical and Physical Properties

Names and Identifiers

• Isoamyl acetate
• Isoamylacetatemixtureofisomers
• Isopentyl acetate
• Acetic Acid Isoamyl Ester
• Isoamyl Acetate [for Spectrophotometry]
• ISOAMYL ACETATE, GC STANDARD
• 3-methyl-1-butanol acetate
• 3-methyl-1-butyl acetate
• 3-Methylbutyl Acetate
• ACETATE AMYLE
• Acetic acid 3-methylbutyl ester,Isoamyl acetate
• acetic acid isopentyl ester
• Banana oil
• FEMA 2055
• femanumber2055
• i-amylacetate
• ISOAMYLACETAT
• isomyl acetate
• iso-pentyl acetate
• Acetic acid-3-
• PENTYL ACETATE
• i-Amyl acetate
• SMR001253743
• isopentyl ethanoate
• acetic acid, 3-methylbutyl ester
• acetate de 3-methylbutyle
• isoamyl ethanoate
• amylacetic ester
• acetic acid, isopentyl ester
• beta-methyl butyl acetate
• acetate d'isopentyle
• MLS002454411
• 3-methylbutyl ethanoate
• Isoamylazetat
• 3-methyl-but-1-yl acetate
• acetate d'isoamyle
• CH3C(O)O(CH2)2CH(CH3)2
• Isoamyl acetate 99%, SuperDry, Water≤50 ppm (by K.F.)
• Isoamyl acetate 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Isoamyl acetate, natural, 70% isoamyl acetate basis, >=97%
• A0033
• NSC-9260
• 1-Butanol, 3-methyl-, 1-acetate
• SCHEMBL27086
• STL280371
• acetic acid-3-methylbutyl ester
• CAS-123-92-2
• Isopentyl acetate, 99%, cont. ca 10% other isomers
• MFCD00008946
• ISOAMYL ACETATE [FCC]
• ISOAMYL ACETATE [WHO-DD]
• NCGC00091500-02
• ISOAMYL ACETATE [HSDB]
• Tox21_201257
• 3-Methyl-1-butanol 1-acetate
• 3-Methyl-1-butanol, acetate
• EC 204-662-3
• ISOAMYL ACETATE [MI]
• QSPL 103
• EINECS 204-662-3
• FEMA Number 2055
• .beta.-Methyl butyl acetate
• Isopentyl acetate, SAJ first grade, >=93.0%
• Z135787824
• DTXCID005453
• 4-02-00-00157 (Beilstein Handbook Reference)
• In Commercial practice amyl invariably means isoamyl, unless it is prefaced by the n-for normal
• NSC 9260
• Iso-amyl acetate
• Amyl acetate, common
• UNII-Z135787824
• Isoamyl alcohol acetate
• Isoamylester kyseliny octove [Czech]
• beta-Methylbutyl acetate
• Isoamyl acetate, >=95%, FCC, FG
• Isopentyl acetate, reagent grade, 98%
• NCGC00091500-03
• 2-Methylbutyl ethanoate
• CCRIS 6051
• Acetic acid, isoamyl ester
• BRN 1744750
• AI3-00576
• NCGC00091500-01
• Tri Iso Amyl Acetate
• AKOS000269068
• Isopentyl acetate, SAJ special grade, >=98.0%
• In Commercial practice amyl invariably means isoamyl, unless it is prefaced by the n- for normal
• 3-Methylbutyl ester of acetic acid
• 1-Butanol, 3-methyl-, acetate
• CHEBI:31725
• Q221307
• 3-Methyl butyl ester acetic acid
• HSDB 1818
• Iso Pentyl Acetate
• HMS2270G21
• Tox21_300373
• isopentylacetate
• A805166
• 3-Methyl-1-butanyl acetate
• A0264
• NSC9260
• NCGC00258809-01
• Amyl acetate ester
• WLN: 1Y1 & 2OV1
• Isopentyl acetate, analytical standard
• Isoamyl acetate (natural)
• Flavor and Extract Manufacturers' Association No. 2055
• 123-92-2
• DTXSID9025453
• J-004996
• Acetic Acid 3-Methyl-Butyl Ester
• FEMA No. 2055
• Acetic acid 3-methylbutyl ester
• Isoamylester kyseliny octove
• Isopentyl ester acetic acid
• Jargonelle pear essence (Salt/Mix)
• Isoamyl acetate, natural, >=97%, FCC, FG
• Iso Amyl Acetate
• BS-19548
• Isopentyl alcohol, acetate
• ISOAMYL ACETATE [FHFI]
• Acetic acid 3-methyl-1-butyl ester
• Isopentyl acetate, anhydrous, >=99%
• Isopentyl acetate, LR, >=95%
• NS00010166
• CHEMBL42013
• NCGC00254385-01
• i-pentylacetate

• MDL： MFCD00008946
• Inchi： 1S/C7H14O2/c1-6(2)4-5-9-7(3)8/h6H,4-5H2,1-3H3
• InChI Key： MLFHJEHSLIIPHL-UHFFFAOYSA-N
• SMILES： CC(CCOC(=O)C)C

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless, banana smelling, volatile liquid. [1]
• Density: 0.876 g/mL at 25 °C(lit.)
• Melting Point: −78 °C (lit.)
• Boiling Point: 142 °C/756 mmHg(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.4(lit.)
• Solubility: ethanol: soluble1ml/3ml, clear, colorless (60%ethanol)
• Water Partition Coefficient: 0.20 g/100 ml. slightly soluble
• PSA: 26.30000
• LogP: 1.59560
• Solubility: Slightly soluble in water, miscible in ethanol, diethyl ether, ethyl acetate, amyl alcohol, etc. [13]
• FEMA: 2055
• Merck: 5111
• Vapor Pressure: 5 mmHg ( 25 °C)

Isoamyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P261
• Hazardous Material transportation number：UN 1104 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-66
• Safety Instruction： S23-S25-S2-S36/37/39-S26-S16
• RTECS：NS9800000
• Hazardous Material Identification：
• Explosive Limit：1-10%(V)
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R66
• Packing Group：III
• Hazard Level：3
• Storage Condition：Flammable area

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